Cas no 204573-66-0 (Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]-)

• Product Name: Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]-
• CAS No: 204573-66-0
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 1394470
• PubChem ID: 15357515
• Update Time: 2025-04-20

Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]-
• 2,3-bis[(4-methoxyphenyl)methyl]butanedinitrile
• DTXSID30571950
• 204573-66-0

• Inchi： 1S/C20H20N2O2/c1-23-19-7-3-15(4-8-19)11-17(13-21)18(14-22)12-16-5-9-20(24-2)10-6-16/h3-10,17-18H,11-12H2,1-2H3
• InChI Key： XUWIKCXWUUQBKZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(C#N)C(C#N)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 320.1526
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04